Cas no 135-53-5 (Sodium 6,7-Dihydroxynaphthalene-2-sulfonate)

Sodium 6,7-Dihydroxynaphthalene-2-sulfonate Properties

Names and Identifiers

• Sodium 6,7-dihydroxynaphthalene-2-sulfonate
• Sodium 2,3-dihydroxyl naphthalene-6-sulfonate
• Dihydroxyl R Salt
• 2,3-DIHYDROXY NAPHTHALENE-6-SODIUM SULFONATE(DIHYDROXY R SALT)
• 2.3-Dihydroxynaphthalene-6-sulfonicacidsodiumsalt
• : Sodium 2,3-dihydroxynaphthalene-6-sulfonate
• DS Acid Monosodium Salt
• Monosodium 6,7-Dihydroxynaphthalene-2-sulfonate
• Sodium 2,3-dihydroxynaphthalene-6-sulfonate
• 2,3-Dihydroxynaphthalene-6-sulfonic Acid Monosodium Salt
• Sodium 6,7-dihydroxynaphthalene-2-sulphonate
• 6,7-Dihydroxy-2-naphthalenesulfonic acid sodium salt
• Nsc 7203
• Ai3-23557
• DIOXY R SALT
• DIHYDROXY-R-SALT
• Einecs 205-198-4
• Sodium 2,3-dioxynaphthalene-6-sulfonate
• 6,7-Dihydroxy-2-naphthalenesulfonic acid
• 2,3-Dihydroxynaphthalene-6-sodiumsulfonate
• DS ACID, MONOSODIUM SALT
• 2-Naphthalenesulfonic acid, 6,7-dihydroxy-, monosodium salt
• 2,3-Dihydroxynaphthalene-6-sulfonic acid, sodium salt
• 2,3-Dihydroxynaphthalene-6-sodium sulfonate
• 2-Naphthalenesulfonic acid, 6,7-dihydroxy
• MFCD00004074
• Sodium2,3-dihydroxynaphthalene-6-sulfonate
• Sodium 2,3-dihydroxyll naphthalene-6-sulfonate
• AC7805
• SY038101
• W-108267
• Natrium-2,3-dihydroxy-naphthalin-6-sulfonat
• 2-Naphthalenesulfonic acid, 6,7-dihydroxy-, sodium salt (1:1)
• A806948
• AKOS015897559
• AS-65730
• DTXSID6059651
• SCHEMBL209712
• D0597
• 135-53-5
• NS00079113
• 6,7-Dihydroxy-2-naphthalenesulfonicacidsodiumsalt
• AC-24473
• C10H7NaO5S
• FT-0609671
• NSC 7203
• Sodium 6,7-Dihydroxynaphthalene-2-sulfonate
• DB-042297
• AI3-23557
• EINECS 205-198-4
• +Expand

• MDL： MFCD00004074
• InChIKey： JFXDYPLHFRYDJD-UHFFFAOYSA-M
• Inchi： 1S/C10H8O5S.Na/c11-9-4-6-1-2-8(16(13,14)15)3-7(6)5-10(9)12;/h1-5,11-12H,(H,13,14,15);/q;+1/p-1
• SMILES： S(C1C([H])=C([H])C2=C([H])C(=C(C([H])=C2C=1[H])O[H])O[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 261.99100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 261.991
• Heavy Atom Count: 17
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 106

Experimental Properties

• LogP: 2.23590
• PSA: 106.04000
• Water Partition Coefficient: almost transparency
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: White crystals, industrial products are white lumps.
• Solubility: Slightly soluble in water and acid, easily soluble in sodium hydroxide.
• Density: 1.677

Sodium 6,7-Dihydroxynaphthalene-2-sulfonate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S24/25; S22
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H316-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P332+P313
• Prompt：warning
• Risk Phrases： 36/37/38

Sodium 6,7-Dihydroxynaphthalene-2-sulfonate Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Acids/Esters